Cas no 71896-99-6 (Quinoxaline,6-nitro-2-phenyl-)

• Product Name: Quinoxaline,6-nitro-2-phenyl-
• CAS No: 71896-99-6
• MF: C₁₄H₉N₃O₂
• MW: 251.240162611008
• CID: 548579
• PubChem ID: 817512
• Update Time: 2025-04-19

Quinoxaline,6-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,6-nitro-2-phenyl-
• 6-NITRO-2-PHENYLQUINOXALINE
• Quinoxaline,6-nitro-2-phenyl
• SCHEMBL12814738
• 71896-99-6
• DTXSID90355814
• FT-0728839
• AKOS002299363
• AC-907/25005256

• Inchi： 1S/C14H9N3O2/c18-17(19)11-6-7-12-13(8-11)15-9-14(16-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： NVCVIJFCPOXHQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=NC=C(C1C=CC=CC=1)N=2)=O

Computed Properties

• Exact Mass: 251.06900
• Monoisotopic Mass: 251.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.60000
• LogP: 3.72820